![molecular formula C14H14FN3O2S2 B2424196 N-(4-fluorophenyl)-2-((4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide CAS No. 941980-81-0](/img/structure/B2424196.png)
N-(4-fluorophenyl)-2-((4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-fluorophenyl)-2-((4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide, also known as Fmoc-Met(O2)-Tzl-OH, is a thiazole-containing amino acid derivative. It has gained attention in scientific research due to its potential use in the synthesis of peptides and proteins.
Scientific Research Applications
Synthesis and Chemical Properties
The chemical synthesis and properties of compounds related to N-(4-fluorophenyl)-2-((4-(2-(methylamino)-2-oxoethyl)thiazol-2-yl)thio)acetamide have been widely studied. For instance, Sunder and Maleraju (2013) synthesized derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide, which showed significant anti-inflammatory activity in assays (Sunder & Maleraju, 2013). This highlights the compound's relevance in the development of anti-inflammatory drugs.
Pharmacological Evaluation
A study by Wise et al. (1987) discussed the antipsychotic-like profile of related compounds in behavioral animal tests, noting that they did not interact with dopamine receptors, which is a common target for antipsychotic drugs. This indicates the potential for developing new antipsychotic medications with fewer side effects (Wise et al., 1987).
Potential Therapeutic Applications
Research by Christenson et al. (1996) on an acetanilide-type herbicide (FOE 5043) related to the compound showed that it induced changes in serum thyroxine levels via an extrathyroidal site of action, suggesting implications for thyroid hormone metabolism and potential therapeutic applications (Christenson et al., 1996).
Anticancer Screening
Abu-Melha (2021) synthesized N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds and evaluated their cytotoxic activities toward different cancer cell lines, indicating some derivatives' effectiveness against breast cancer (Abu-Melha, 2021).
Antibacterial and Antimicrobial Activity
Lu et al. (2020) discussed the synthesis and antibacterial evaluation of N-phenylacetamide derivatives containing 4-arylthiazole moieties, showing promising results against several bacteria, which indicates their potential as antibacterial agents (Lu et al., 2020).
Properties
IUPAC Name |
2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14FN3O2S2/c1-16-12(19)6-11-7-21-14(18-11)22-8-13(20)17-10-4-2-9(15)3-5-10/h2-5,7H,6,8H2,1H3,(H,16,19)(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KEYBOLFWQBFBEO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CC1=CSC(=N1)SCC(=O)NC2=CC=C(C=C2)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14FN3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.